Cas no 52779-88-1 (2-{4-[(5-chlorothiophen-2-yl)carbonyl]phenyl}propanoic acid)
52779-88-1 structure
Product Name:2-{4-[(5-chlorothiophen-2-yl)carbonyl]phenyl}propanoic acid
CAS No:52779-88-1
MF:C14H11ClO3S
MW:294.753341913223
CID:1578911
PubChem ID:3040655
Update Time:2025-04-21
2-{4-[(5-chlorothiophen-2-yl)carbonyl]phenyl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-[(5-chlorothiophen-2-yl)carbonyl]phenyl}propanoic acid
- 2-[4-(5-chlorothiophene-2-carbonyl)phenyl]propanoic acid
- DTXSID90967234
- BRN 1388476
- 52779-88-1
- Benzeneacetic acid, 4-((5-chloro-2-thienyl)carbonyl)-alpha-methyl-
- SCHEMBL11705547
- 4-((5-Chloro-2-thienyl)carbonyl)-alpha-methylbenzeneacetic acid
- 5-18-08-00404 (Beilstein Handbook Reference)
-
- Inchi: 1S/C14H11ClO3S/c1-8(14(17)18)9-2-4-10(5-3-9)13(16)11-6-7-12(15)19-11/h2-8H,1H3,(H,17,18)
- InChI Key: FIHWLHKCFQHPLH-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C2C=CC(=CC=2)C(C(=O)O)C)=O)S1
Computed Properties
- Exact Mass: 294.01183
- Monoisotopic Mass: 294.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 82.6Ų
Experimental Properties
- PSA: 54.37
2-{4-[(5-chlorothiophen-2-yl)carbonyl]phenyl}propanoic acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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